Cas no 2227843-30-1 ((1R)-1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227843-30-1
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 5834747
• PubChem ID: 165970839
• Update Time: 2025-05-22

(1R)-1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• 2227843-30-1
• EN300-2005908

• Inchi： 1S/C8H5BrF4O/c9-6-4(2-1-3-5(6)10)7(14)8(11,12)13/h1-3,7,14H/t7-/m1/s1
• InChI Key： UDMWACSTBRADSF-SSDOTTSWSA-N
• SMILES： BrC1C(=CC=CC=1[C@H](C(F)(F)F)O)F

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227843-30-1)

The compound (1R)-1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227843-30-1) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a 2-bromo-3-fluorophenyl group and a trifluoroethanol moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and the growing demand for fluorinated building blocks in drug discovery.

In recent years, the search for chiral synthons and fluorinated pharmaceuticals has surged, driven by the need for more efficient and selective therapeutic agents. The compound’s CAS No. 2227843-30-1 has garnered attention in academic and industrial circles, particularly for its role in asymmetric synthesis. Its enantiopure form (1R configuration) is critical for achieving high stereochemical control in reactions, a topic frequently explored in organic chemistry forums and research publications.

The 2-bromo-3-fluorophenyl segment of the molecule is a versatile handle for further functionalization, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. This adaptability aligns with the current trend toward fragment-based drug design, where modular compounds like this are prized for their scalability and derivatization potential. Additionally, the trifluoroethanol group enhances metabolic stability, a key consideration in medicinal chemistry optimization.

From an applications perspective, (1R)-1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol is often discussed in contexts like kinase inhibitor development and PET tracer synthesis. Its fluorine atoms contribute to improved binding affinity and pharmacokinetics, addressing common challenges in CNS drug delivery. These attributes have made it a recurring subject in patent literature and grant proposals, reflecting its commercial and scientific relevance.

Environmental and regulatory considerations also play a role in its usage. While not classified as hazardous, its bromine and fluorine substituents necessitate careful handling per green chemistry principles. This aligns with broader industry shifts toward sustainable synthetic methods, a hot topic in ACS Green Chemistry discussions.

In summary, CAS No. 2227843-30-1 represents a convergence of stereochemistry, fluorine chemistry, and pharmaceutical innovation. Its multifaceted utility ensures continued interest, particularly as researchers explore next-generation therapeutics and catalysis strategies. For those seeking detailed protocols or spectral data, databases like Reaxys and SciFinder provide extensive references.